Cas no 1105219-66-6 (1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine)
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- (4-tert-butylphenyl)-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone
- Methanone, [4-(1,1-dimethylethyl)phenyl][4-[3-(2-furanyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-1-piperazinyl]-
- 1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine
-
- Inchi: 1S/C24H26N6O2/c1-24(2,3)18-8-6-17(7-9-18)23(31)29-14-12-28(13-15-29)21-11-10-20-25-26-22(30(20)27-21)19-5-4-16-32-19/h4-11,16H,12-15H2,1-3H3
- InChI Key: HROKIQNKHZPLOM-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(C(C)(C)C)C=C1)(N1CCN(C2=NN3C(C4=CC=CO4)=NN=C3C=C2)CC1)=O
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5313-0895-2μmol |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-5μmol |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-10μmol |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-20μmol |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-1mg |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-2mg |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-3mg |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-4mg |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-5mg |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5313-0895-10mg |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine |
1105219-66-6 | 10mg |
$118.5 | 2023-09-10 |
1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine
1-(4-Tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine: A Comprehensive Overview
The compound with CAS No. 1105219-66-6, known as 1-(4-Tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperazine ring system fused with a [1,2,4]triazolo[4,3-b]pyridazine moiety and substituted with a tert-butylbenzoyl group and a furan-based substituent. These structural features contribute to its potential applications in drug discovery and material science.
Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The [1,2,4]triazolo[4,3-b]pyridazine core is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that analogs of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. The presence of the furan group further enhances the molecule's versatility, as it can participate in hydrogen bonding and π-interactions, which are crucial for biological activity.
The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic synthesis techniques. Key steps include the formation of the piperazine ring through nucleophilic substitution reactions and the construction of the triazolopyridazine moiety via cyclization reactions under specific conditions. The substitution patterns on the benzoyl group and the furan ring are critical for achieving the desired regioselectivity and reactivity during these steps.
In terms of pharmacokinetics, preliminary studies suggest that this compound has favorable absorption properties due to its lipophilic nature imparted by the tert-butyl group. However, further research is required to fully understand its bioavailability and metabolic pathways. Computational modeling studies using software like AutoDock have provided insights into its potential binding modes with target proteins, which could be instrumental in designing more effective drug candidates.
The application of this compound extends beyond pharmacology into materials science. Its rigid structure and conjugated system make it a promising candidate for use in organic electronics. Researchers have explored its potential as an electron transport material in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transfer could enhance device efficiency.
In conclusion, 1-(4-Tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing advancements in synthetic methods and computational tools, this compound is poised to play a significant role in both therapeutic development and advanced materials research.
1105219-66-6 (1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)